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For Researchers, Scientists, and Drug Development Professionals: A Detailed Examination of

Two Critical Nitriding Steels

This guide provides a comprehensive comparison of the microstructural and mechanical

properties of EN40B and EN41B, two important chromium-molybdenum nitriding steels.

Understanding the subtle yet significant differences in their microstructures is crucial for

material selection in applications demanding high wear resistance, good toughness, and

excellent fatigue strength. This document summarizes key quantitative data, details

experimental protocols for analysis, and provides visual representations of the materials'

characteristics and the processes used to evaluate them.

Chemical Composition
The nominal chemical compositions of EN40B and EN41B steels are fundamental to their

distinct properties. While both are chromium-molybdenum steels, the key differentiator is the

addition of aluminum in EN41B, which significantly influences its response to nitriding.
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Element EN40B (wt. %) EN41B (wt. %)

Carbon (C) 0.20 - 0.30 0.35 - 0.45

Silicon (Si) 0.10 - 0.35 0.10 - 0.45

Manganese (Mn) 0.40 - 0.65 ≤ 0.65

Chromium (Cr) 2.90 - 3.50 1.40 - 1.80

Molybdenum (Mo) 0.40 - 0.70 0.10 - 0.25

Aluminum (Al) - 0.90 - 1.30

Phosphorus (P) ≤ 0.05 ≤ 0.05

Sulfur (S) ≤ 0.05 ≤ 0.05

Microstructural Characteristics
The baseline microstructure of both EN40B and EN41B steels, typically in an annealed or

normalized condition, consists of a ferrite and pearlite matrix. The relative amounts and

morphology of these phases, along with the grain size, significantly impact the mechanical

properties and the subsequent response to heat treatment.

Typical Microstructure of Annealed/Normalized EN40B and EN41B Steels:

Ferrite: The softer, more ductile phase, appearing as light-colored, equiaxed grains under an

optical microscope.

Pearlite: A lamellar structure of alternating ferrite and cementite (iron carbide), which is

harder and stronger than ferrite and appears as dark-etching colonies.

While specific quantitative data comparing the baseline microstructures of EN40B and EN41B

is not readily available in a single source, the general expectation based on their carbon

content is that EN41B, with its higher carbon content, would typically exhibit a higher volume

fraction of pearlite compared to EN40B in a similar heat-treated condition.

Post-Nitriding Microstructure:
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The nitriding process introduces nitrogen into the surface of the steel, forming a hard "white

layer" or compound zone, and a diffusion zone beneath it.

Compound Zone (White Layer): This outermost layer is extremely hard and wear-resistant. In

both steels, it is primarily composed of iron nitrides. Studies have identified the presence of

γ′-Fe4N and ε-Fe3N (or ɛ-Fe2–3N) phases in the compound layer of both EN40B and

EN41B after nitriding.[1][2] The thickness of this layer is a critical parameter, with studies on

EN41B showing a compound layer thickness of up to 9.1 micrometers after active screen

plasma nitriding.[2]

Diffusion Zone: Below the compound layer, nitrogen diffuses into the steel matrix, forming

fine, coherent alloy nitride precipitates (e.g., CrN, AlN). These precipitates create a high-

hardness gradient, contributing to the overall surface hardness and fatigue strength. The

presence of aluminum in EN41B leads to the formation of very stable and hard aluminum

nitrides, resulting in a significantly harder nitrided case compared to EN40B.[3]

Mechanical Properties
The mechanical properties of EN40B and EN41B are a direct consequence of their

composition and microstructure. The following tables summarize typical mechanical properties

for both steels in different conditions.

Table 1: Mechanical Properties of EN40B Steel[4][5]

Condition
Tensile
Strength
(N/mm²)

Yield Strength
(N/mm²)

Elongation (%)
Hardness
(Brinell)

S 775-925 585 15 223-277

T 850-1000 680 13 248-302

U 925-1075 755 12 269-331

Table 2: Mechanical Properties of EN41B Steel[6][7][8]
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Condition
Tensile
Strength (MPa)

Yield Strength
(MPa)

Elongation (%)
Hardness
(Brinell)

R 700-850 480 - 201-255

S 775-925 525 - 223-277

Post-Nitriding Surface Hardness:

After nitriding, both steels exhibit a very high surface hardness.

EN40B: Can achieve a surface hardness in the range of 61-65 HRC.

EN41B: Can achieve a surface hardness of up to 68 HRC.[6][9]

Experimental Protocols
4.1. Metallographic Sample Preparation

A standardized procedure is essential for accurate microstructural analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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